2-{[(4-Bromo-2,6-dimethylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• Molecular Formula: C19H21BrN2O3S
• Molecular Weight: 437.4 g/mol
• IUPAC Name: 2-[[2-(4-bromo-2,6-dimethylphenoxy)acetyl]amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C19H21BrN2O3S/c1-10-7-12(20)8-11(2)17(10)25-9-15(23)22-19-16(18(21)24)13-5-3-4-6-14(13)26-19/h7-8H,3-6,9H2,1-2H3,(H2,21,24)(H,22,23)
• InChI Key: HPZZCMFPJHZIOL-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC(=C1OCC(=O)NC2=C(C3=C(S2)CCCC3)C(=O)N)C)Br

Description

2-{[(4-Bromo-2,6-dimethylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide, also known as BPTC, is a synthetic compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of benzothiophene derivatives and has shown promising results in various studies related to biochemistry and physiology.

Mechanism of Action

2-{[(4-Bromo-2,6-dimethylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide inhibits the activity of P-glycoprotein and multidrug resistance-associated protein 1 by binding to their active sites and preventing the transport of drugs out of cancer cells. This results in increased sensitivity of cancer cells to chemotherapy drugs and improved treatment outcomes.
Biochemical and Physiological Effects:
2-{[(4-Bromo-2,6-dimethylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been shown to have several biochemical and physiological effects. It has been shown to increase the accumulation of chemotherapy drugs in cancer cells, resulting in increased cytotoxicity. 2-{[(4-Bromo-2,6-dimethylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to inhibit the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[(4-Bromo-2,6-dimethylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in lab experiments include its high potency and specificity for P-glycoprotein and multidrug resistance-associated protein 1. However, one limitation of using 2-{[(4-Bromo-2,6-dimethylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is its potential toxicity and side effects, which need to be carefully monitored.

Future Directions

There are several future directions for research on 2-{[(4-Bromo-2,6-dimethylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide. One potential application is in the development of new chemotherapy drugs that can overcome drug resistance in cancer cells. 2-{[(4-Bromo-2,6-dimethylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide can also be used as a tool to study the mechanisms of drug resistance in cancer cells and to identify new targets for drug development. Further research is needed to fully understand the potential applications and limitations of 2-{[(4-Bromo-2,6-dimethylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide in scientific research.

Synthesis Methods

The synthesis of 2-{[(4-Bromo-2,6-dimethylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide involves the reaction of 4-bromo-2,6-dimethylphenol with acetic anhydride to obtain 4-bromo-2,6-dimethylphenoxyacetic acid. This intermediate is then reacted with thionyl chloride to obtain 4-bromo-2,6-dimethylphenoxyacetyl chloride, which is then reacted with 4-amino-5,6,7,8-tetrahydrobenzothiophene-3-carboxamide to obtain 2-{[(4-Bromo-2,6-dimethylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide.

Scientific Research Applications

2-{[(4-Bromo-2,6-dimethylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has been extensively studied for its potential applications in scientific research. It has been shown to inhibit the activity of a protein called P-glycoprotein, which is responsible for drug resistance in cancer cells. 2-{[(4-Bromo-2,6-dimethylphenoxy)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide has also been shown to inhibit the activity of a protein called multidrug resistance-associated protein 1, which is involved in drug resistance in various types of cancer.